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Compound of Interest

Compound Name: H2N-PEG5-Hydrazide

Cat. No.: B12414292 Get Quote

An In-depth Technical Guide on the Structure of H2N-PEG5-Hydrazide

Introduction
H2N-PEG5-Hydrazide is a heterobifunctional chemical compound commonly utilized in

bioconjugation, drug delivery, and proteomics. It belongs to the family of polyethylene glycol

(PEG) linkers, which are known for their ability to improve the solubility and pharmacokinetic

properties of molecules to which they are attached. Specifically, H2N-PEG5-Hydrazide is a

PEG-based PROTAC (Proteolysis Targeting Chimera) linker, which can be used in the

synthesis of PROTACs.[1][2] PROTACs are molecules designed to target specific proteins for

degradation within cells.[1][2] This guide provides a detailed examination of the molecular

structure of H2N-PEG5-Hydrazide.

Molecular Structure
The structure of H2N-PEG5-Hydrazide is defined by three key components: a primary amine

group (H₂N), a polyethylene glycol chain of five repeating units (PEG5), and a hydrazide group

(-C(O)NHNH₂).

Amine Group (H₂N-): At one terminus of the molecule is a primary amine group. This

functional group is highly reactive towards carboxylic acids, activated esters (like NHS

esters), and other carbonyl-containing molecules, allowing for covalent attachment to

proteins, peptides, or other substrates.

Polyethylene Glycol (PEG) Linker (- (CH₂CH₂O)₅ -): The core of the molecule is a hydrophilic

chain of five repeating ethylene glycol units. This PEG linker imparts increased water
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solubility to the parent molecule and any conjugate it forms. It also provides a flexible spacer

arm, which can be crucial for overcoming steric hindrance in complex biological interactions.

Hydrazide Group (-C(O)NHNH₂): The other terminus of the molecule features a hydrazide

group. Hydrazides are reactive towards aldehydes and ketones, forming stable hydrazone

linkages. This functionality allows for the specific conjugation to molecules containing these

carbonyl groups, which can be naturally present or chemically introduced into biomolecules.

The overall structure is linear, with the flexible PEG5 chain separating the terminal amine and

hydrazide functional groups.

Quantitative Data
The key quantitative properties of H2N-PEG5-Hydrazide are summarized in the table below.

Property Value

Molecular Formula C₁₃H₂₉N₃O₆

Molecular Weight 323.39 g/mol

CAS Number 1449390-64-0

[1]

Structural Diagram
The following diagram illustrates the chemical structure of H2N-PEG5-Hydrazide, highlighting

its principal functional components.

H₂N
(Amine Group)

—(CH₂CH₂O)₅—
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(Hydrazide Group)

Click to download full resolution via product page

Caption: Molecular structure of H2N-PEG5-Hydrazide.
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Experimental Protocols
No specific experimental protocols for the use of H2N-PEG5-Hydrazide were detailed in the

provided search results. The reactivity of the terminal amine and hydrazide groups follows

standard bioconjugation chemistries. The amine group can be coupled to carboxylic acids

using carbodiimide activators like EDC, while the hydrazide group reacts with aldehydes or

ketones to form hydrazones.

Signaling Pathways
Information regarding specific signaling pathways directly involving H2N-PEG5-Hydrazide was

not available in the search results. As a linker molecule, its primary role is to covalently connect

two other molecules, and it is not expected to have intrinsic biological activity in signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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